Calcium dihydrogen pyrophosphate
CAS No.: 14866-19-4
Cat. No.: VC0085383
Molecular Formula: CaH4O7P2
Molecular Weight: 218.05 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 14866-19-4 |
|---|---|
| Molecular Formula | CaH4O7P2 |
| Molecular Weight | 218.05 g/mol |
| IUPAC Name | calcium;[hydroxy(oxido)phosphoryl] hydrogen phosphate |
| Standard InChI | InChI=1S/Ca.H4O7P2/c;1-8(2,3)7-9(4,5)6/h;(H2,1,2,3)(H2,4,5,6) |
| Standard InChI Key | HJROPEWVPUPTSE-UHFFFAOYSA-N |
| SMILES | OP(=O)([O-])OP(=O)(O)[O-].[Ca+2] |
| Canonical SMILES | OP(=O)(O)OP(=O)(O)O.[Ca] |
Introduction
Chemical Identity and Nomenclature
Calcium dihydrogen pyrophosphate is known by several alternative names in scientific literature and regulatory documents. This compound has precisely defined chemical properties that distinguish it from related calcium phosphate derivatives.
Chemical Formula and Structure
The empirical formula of calcium dihydrogen pyrophosphate is CaH2P2O7, with a molecular weight of 215.97-216.04 g/mol . Its structure consists of a calcium ion coordinated with a dihydrogen pyrophosphate anion. The structural arrangement features a pyrophosphate group where two phosphate tetrahedra are connected through a P-O-P linkage, with the calcium ion interacting with the oxygen atoms of the pyrophosphate group .
Synonyms and Identification Codes
The compound is recognized by numerous synonyms across different regulatory and scientific contexts:
| Synonyms | Identification Codes |
|---|---|
| Calcium acid pyrophosphate | CAS: 14866-19-4 |
| Monocalcium dihydrogen diphosphate | EINECS: 238-933-2 |
| Acid calcium pyrophosphate | INS: 450(vii) |
| Diphosphoric acid, calcium salt (1:1) | E-number: E450(vii) |
| Calcium dihydrogen diphosphate | PubChem CID: 56842605 |
Table 1: Synonyms and identification codes for calcium dihydrogen pyrophosphate
Physical and Chemical Properties
Calcium dihydrogen pyrophosphate possesses distinctive physical and chemical characteristics that determine its behavior in various applications and processing conditions.
Appearance and Basic Properties
The compound appears as white crystals or a white powder and is odorless . It is insoluble in water but dissolves in dilute hydrochloric and nitric acids . The pH of a 1% aqueous solution is approximately 3-4, indicating its acidic nature .
Key Physical and Chemical Properties
The following table summarizes the principal physical and chemical properties of calcium dihydrogen pyrophosphate:
| Property | Value |
|---|---|
| Molecular Weight | 216.04 g/mol |
| Appearance | White crystals or powder |
| Odor | Odorless |
| pH (1% solution) | 3-4 |
| Solubility in water | Insoluble |
| Acid solubility | Soluble in dilute HCl and nitric acids |
| Assay (as P₂O₅) | Not more than 64% (dried basis) |
| Loss on drying | Not more than 1% (105°C) |
| Decomposition temperature | Approximately 200°C |
Table 2: Physical and chemical properties of calcium dihydrogen pyrophosphate
Manufacturing and Production Methods
The industrial production of calcium dihydrogen pyrophosphate involves specific chemical processes and raw materials to ensure product purity and consistency.
Production Processes
The primary method for manufacturing calcium dihydrogen pyrophosphate involves the calcination of calcium orthophosphate at approximately 270°C . An alternative production pathway includes the reaction of food-grade phosphoric acid (derived from phosphate rock) with calcium oxide (lime) to form calcium dihydrogen phosphate, which is subsequently subjected to controlled thermal processing .
Chemical Reactions
The synthesis can be represented by the following chemical reactions:
The second reaction occurs during calcination at approximately 270°C, where dehydration leads to the formation of the pyrophosphate structure .
| Impurity | Average (ppm) | Minimum (ppm) | Maximum (ppm) |
|---|---|---|---|
| Aluminum | 105.3 | 85 | 130 |
| Lead | 0.9 | 0.5 | 1.0 |
| Arsenic | 1.0 | 1.0 | 1.0 |
| Cadmium | 0.7 | 0.5 | 1.0 |
| Mercury | 0.5 | 0.5 | 1.0 |
| Fluoride | 1.3 | 1 | 2 |
Table 3: Impurity profile in commercial calcium dihydrogen pyrophosphate
Microbiological contamination is considered unlikely due to the extreme production conditions, with temperatures exceeding 200°C and the absence of suitable growth media .
Applications and Uses
Calcium dihydrogen pyrophosphate serves multiple functions across different industries, with its primary applications in food processing.
Food Industry Applications
The compound functions primarily as a leavening agent in baked goods . It reacts with sodium bicarbonate to produce carbon dioxide gas, which provides the leavening or raising action in bakery products. Specific applications include:
Advantages in Food Applications
Calcium dihydrogen pyrophosphate has gained popularity as a leavening acid due to its ability to replace sodium-based alternatives, contributing to reduced sodium content in food products. It serves as the calcium analog to Sodium Acid Pyrophosphate (SAPP), offering food formulators a low-sodium option for certain recipes .
Additional Functional Roles
Beyond its leavening properties, the compound is also used as:
Structural Characterization and Related Compounds
Calcium dihydrogen pyrophosphate belongs to a family of calcium phosphate compounds with varying structures, hydration states, and applications.
Relationship to Other Calcium Phosphates
Several related calcium phosphate compounds exist with different calcium-to-phosphate ratios and hydration states:
| Compound | Formula | Key Characteristics |
|---|---|---|
| Calcium dihydrogen pyrophosphate | CaH₂P₂O₇ | Leavening agent, acidic |
| Calcium pyrophosphate (anhydrous) | Ca₂P₂O₇ | Abrasive agent in toothpaste |
| Calcium pyrophosphate dihydrate | Ca₂P₂O₇·2H₂O | Associated with pseudogout |
| Calcium pyrophosphate tetrahydrate | Ca₂P₂O₇·4H₂O | Various crystalline forms |
| Monocalcium phosphate monohydrate | Ca(H₂PO₄)₂·H₂O | Leavening agent, fertilizer |
| Dicalcium phosphate dihydrate | CaHPO₄·2H₂O | Dental applications, dietary supplement |
Table 4: Comparison of calcium dihydrogen pyrophosphate with related calcium phosphate compounds
Crystallographic Properties
Research on calcium pyrophosphate compounds has identified various crystalline forms with distinct properties. Calcium dihydrogen pyrophosphate crystallizes in a specific pattern, though less extensively studied than some related compounds like calcium pyrophosphate dihydrate (CPPD), which has been characterized in triclinic, monoclinic, and orthorhombic forms .
Research Findings and Applications
Recent research has expanded our understanding of calcium dihydrogen pyrophosphate and related calcium phosphate compounds.
Medical and Dental Applications
Studies have investigated various calcium phosphate compounds for biomedical applications. While calcium dihydrogen pyrophosphate itself has limited biomedical use, related compounds have shown promise in dental applications. Research on monocalcium phosphate monohydrate (MCPM) gel treatment has demonstrated enhanced fluoride uptake by root surfaces of human teeth .
Agricultural Applications
Research comparing different phosphate sources in calcareous soils has shown that monocalcium phosphate (MCP) can be superior to diammonium phosphate (DAP) in highly calcareous desert soils, especially when combined with organic matter . Calcium phosphate compounds are also being investigated for sustainable fertilizer production from waste materials .
Crystallization Studies
Scientific investigations have characterized the crystallization behavior of various calcium pyrophosphate compounds. These studies have identified different hydrated forms and polymorphs with varying stability and properties . Understanding these crystallization processes is important for controlling product quality in manufacturing and for medical research related to calcium pyrophosphate deposition diseases .
Thermal Behavior and Transformations
Calcium dihydrogen pyrophosphate undergoes specific thermal transformations when subjected to heating, which influences its applications and stability.
Thermal Decomposition
When heated, calcium dihydrogen pyrophosphate undergoes structural changes and decomposition:
-
Further heating leads to the formation of calcium pyrophosphate through the loss of water
-
Complete decomposition occurs with additional heating, forming more stable calcium phosphate phases
Thermal Analysis Results
Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) studies have shown characteristic thermal events:
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